Cas no 1071811-73-8 (6-Methoxy-2-methyl-7-azaindole)

• Product Name: 6-Methoxy-2-methyl-7-azaindole
• CAS No: 1071811-73-8
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD12924320
• CID: 1098034
• PubChem ID: 71742205
• Update Time: 2025-11-01

6-Methoxy-2-methyl-7-azaindole Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-2-methyl-1H-Pyrrolo[2,3-b]pyridine
• SCHEMBL13958735
• DA-15840
• CS-0200187
• 1071811-73-8
• 6-Methoxy-2-methyl-7-azaindole
• 6-METHOXY-2-METHYLPYRROLO[2,3-B]PYRIDINE
• DTXSID40857196

• MDL： MFCD12924320
• Inchi： 1S/C9H10N2O/c1-6-5-7-3-4-8(12-2)11-9(7)10-6/h3-5H,1-2H3,(H,10,11)
• InChI Key： WPIGDJBOMXXNOJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C=C(C)NC2=N1

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.9Ų

6-Methoxy-2-methyl-7-azaindole Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 6-Methoxy-2-methyl-7-azaindole

Introduction to 6-Methoxy-2-methyl-7-azaindole (CAS No. 1071811-73-8)

6-Methoxy-2-methyl-7-azaindole, identified by the Chemical Abstracts Service Number (CAS No.) 1071811-73-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azaindole class, a structurally diverse group of molecules known for their broad spectrum of biological activities. The presence of both methoxy and methyl substituents on the indole ring system introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 6-Methoxy-2-methyl-7-azaindole consists of a seven-membered aromatic ring fused with a nitrogen-containing five-membered ring, with additional functional groups that enhance its pharmacological potential. The methoxy group at the 6-position and the methyl group at the 2-position contribute to its reactivity and interaction with biological targets. Such structural features have been exploited in various synthetic strategies to derive derivatives with enhanced bioactivity.

In recent years, 6-Methoxy-2-methyl-7-azaindole has been studied for its potential applications in the development of novel therapeutic agents. One of the most promising areas of research involves its role as a precursor in synthesizing small-molecule inhibitors targeting specific biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism, such as isocitrate dehydrogenase (IDH) and nicotinamide adenine dinucleotide (NAD) synthase. These enzymes play critical roles in energy metabolism and have been implicated in various diseases, including certain types of leukemia.

Moreover, the azaindole core has been explored for its antimicrobial and anti-inflammatory properties. Researchers have synthesized various analogs of 6-Methoxy-2-methyl-7-azaindole to evaluate their efficacy against resistant bacterial strains and inflammatory conditions. Preliminary studies suggest that certain modifications can enhance binding affinity to bacterial enzymes or modulate inflammatory cytokine production, offering new avenues for therapeutic intervention.

The synthesis of 6-Methoxy-2-methyl-7-azaindole typically involves multi-step organic reactions, including cyclization, alkylation, and functional group transformations. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques are essential for producing high-quality intermediates that can be further functionalized into bioactive molecules.

Recent advancements in computational chemistry have also facilitated the design of novel derivatives of 6-Methoxy-2-methyl-7-azaindole. Molecular modeling studies predict that specific structural modifications can enhance target binding affinity while minimizing off-target effects. This approach leverages computational power to accelerate the drug discovery process, reducing the need for extensive experimental trials.

The pharmacokinetic profile of 6-Methoxy-2-methyl-7-azaindole and its derivatives is another critical area of investigation. Researchers are evaluating factors such as solubility, stability, and metabolic clearance to optimize drug delivery systems. Nanotechnology-based formulations have emerged as a promising strategy to enhance bioavailability and targeted delivery, particularly in oncology applications.

In conclusion, 6-Methoxy-2-methyl-7-azaindole (CAS No. 1071811-73-8) represents a versatile scaffold with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for developing novel therapeutics targeting various diseases. Ongoing research continues to uncover new synthetic pathways and pharmacological applications, reinforcing its importance in medicinal chemistry.